Cas no 8067-11-6 (Butylon)

Butylon structure
Butylon structure
Product name:Butylon
CAS No:8067-11-6
MF:C55H64N10O11S
MW:1073.22207164764
CID:985974

Butylon Chemical and Physical Properties

Names and Identifiers

    • Butylon
    • Benzenecarbothioic acid, S-(2-(((4-amino-2-methyl-5-pyrimidinyl)methyl)formylamino)-1-(2-(benzoyloxy)ethyl)-1-propenyl) ester, mixt. with 3,7-dihydro-1,3,7-trimethyl-1H-purine-2,6-dione, 2-ethoxybenzamide and N-(4-ethoxyphenyl)-3-hydroxybutanamide
    • Caffeine - bucetin - dibenzoylthiamine - ethenzamide
    • Bucetin, caffeine, dibenzoylthiamine, ethenzamide drug combination
    • Inchi: 1S/C26H26N4O4S.C12H17NO3.C9H11NO2.C8H10N4O2/c1-18(30(17-31)16-22-15-28-19(2)29-24(22)27)23(35-26(33)21-11-7-4-8-12-21)13-14-34-25(32)20-9-5-3-6-10-20;1-3-16-11-6-4-10(5-7-11)13-12(15)8-9(2)14;1-2-12-8-6-4-3-5-7(8)9(10)11;1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2/h3-12,15,17H,13-14,16H2,1-2H3,(H2,27,28,29);4-7,9,14H,3,8H2,1-2H3,(H,13,15);3-6H,2H2,1H3,(H2,10,11);4H,1-3H3/b23-18-;;;
    • InChI Key: JNDDXAUSKFKLLR-DFHCBJLBSA-N
    • SMILES: S(C(C1C=CC=CC=1)=O)/C(/CCOC(C1C=CC=CC=1)=O)=C(/C)\N(C=O)CC1=CN=C(C)N=C1N.O=C1C2=C(N=CN2C)N(C)C(N1C)=O.OC(C)CC(NC1C=CC(=CC=1)OCC)=O.O(CC)C1C=CC=CC=1C(N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 77
  • Rotatable Bond Count: 19
  • Complexity: 1410
  • Topological Polar Surface Area: 310

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